Bruceantinol A
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Overview
Description
Bruceantinol A is a natural product found in Brucea javanica with data available.
Scientific Research Applications
Pharmacokinetics Study
Bruceantinol (BOL) has been studied for its pharmacokinetics in rats. A specific ultra-performance liquid chromatography with tandem mass spectrometry (UPLC-MS/MS) method was developed to determine BOL levels in rat plasma. This method provided insights into the fast excretion and low oral bioavailability of BOL, crucial for understanding its pharmacological profile (Li et al., 2017).
Antitrypanosomal and Antibabesial Activities
Bruceantinol, derived from the fruits of Brucea javanica, showed potent antitrypanosomal activities against trypomastigotes of Trypanosoma evansi, suggesting potential use in treating related diseases (Bawm et al., 2008). Additionally, bruceantinol exhibited significant antibabesial activity against Babesia gibsoni, indicating its potential in parasitic disease treatment (Subeki et al., 2007).
Antiviral Properties
Bruceantinol, among other quassinoids isolated from Brucea javanica, demonstrated inactivation effects on pepper mottle virus in systemic host plants, indicating potential antiviral applications (Ryu et al., 2017).
Antileukemic Activity
Bruceantinol has been identified as a potent antileukemic quassinoid. It was originally isolated from plants used in traditional medicine and has been studied for its structural properties and potential therapeutic applications in treating leukemia (Polonsky et al., 1980).
Anti-Cancer Therapeutics
Studies have highlighted the potential of bruceantinol in cancer therapeutics. It has shown inhibitory effects on various tumor cell types and may affect key survival signaling pathways, suggesting its role in future cancer treatments (Fiaschetti et al., 2011).
Lipolysis in Adipocytes
Bruceantinol is also reported to stimulate lipolysis in adipocytes, suggesting a possible role in obesity treatment. Its nanomolar concentrations showed significant lipolytic activity, indicating its potential therapeutic use (Lahrita et al., 2019).
Properties
Molecular Formula |
C29H36O13 |
---|---|
Molecular Weight |
592.6 g/mol |
IUPAC Name |
(1R,2S,3R,6R,8R,13S,14R,15R,16S,17S)-3-[(E)-4-acetyloxy-3,4-dimethylpent-2-enoyl]oxy-10,15,16-trihydroxy-9,13-dimethyl-4,11-dioxo-5,18-dioxapentacyclo[12.5.0.01,6.02,17.08,13]nonadec-9-ene-17-carboxylic acid |
InChI |
InChI=1S/C29H36O13/c1-11(26(4,5)42-13(3)30)7-17(32)41-20-22-28-10-39-29(22,25(37)38)23(35)19(34)21(28)27(6)9-15(31)18(33)12(2)14(27)8-16(28)40-24(20)36/h7,14,16,19-23,33-35H,8-10H2,1-6H3,(H,37,38)/b11-7+/t14-,16+,19+,20+,21+,22+,23-,27-,28+,29-/m0/s1 |
InChI Key |
HPJCIKYCFBCHLF-IVOVFOCPSA-N |
Isomeric SMILES |
CC1=C(C(=O)C[C@]2([C@H]1C[C@@H]3[C@]45[C@@H]2[C@H]([C@@H]([C@]([C@@H]4[C@H](C(=O)O3)OC(=O)/C=C(\C)/C(C)(C)OC(=O)C)(OC5)C(=O)O)O)O)C)O |
SMILES |
CC1=C(C(=O)CC2(C1CC3C45C2C(C(C(C4C(C(=O)O3)OC(=O)C=C(C)C(C)(C)OC(=O)C)(OC5)C(=O)O)O)O)C)O |
Canonical SMILES |
CC1=C(C(=O)CC2(C1CC3C45C2C(C(C(C4C(C(=O)O3)OC(=O)C=C(C)C(C)(C)OC(=O)C)(OC5)C(=O)O)O)O)C)O |
Synonyms |
bruceantinol B |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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